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Compound of Interest

Compound Name: Arochlor 5432

CAS No.: 63496-31-1

Cat. No.: B1165868

Get Quote

Executive Summary & Hazard Identification
Do not confuse Arochlor 5432 with standard PCBs (Arochlor 12xx series). Arochlor 5432 is a

Polychlorinated Terphenyl (PCT) mixture with approximately 32% chlorine by weight.[1] While

chemically related to PCBs, its terphenyl structure (three benzene rings) imparts higher

molecular weight, lower vapor pressure, and distinct viscosity profiles (often a sticky resin or

viscous liquid at room temperature).

Critical Hazard Profile:

Bioaccumulation: Extreme. PCTs are lipophilic and persist in fatty tissues.

Routes of Entry: Skin absorption (primary), Inhalation (aerosols/dust), Ingestion.

Chronic Toxicity: Potential carcinogen, hepatotoxin, and reproductive toxin.

Regulatory Status: Regulated under TSCA (Toxic Substances Control Act) in the USA;

treated as a Persistent Organic Pollutant (POP) globally.
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Personal Protective Equipment (PPE) Matrix
Standard laboratory nitrile gloves are insufficient for prolonged contact with PCTs. PCTs can

permeate nitrile without causing immediate visible degradation, leading to silent exposure.

The "Barrier-in-Depth" Strategy[2]
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PPE Component Recommendation
Scientific Rationale (The
"Why")

Primary Hand Protection
Laminate Film (Silver Shield /

4H)

Permeation Resistance: PCTs

are halogenated aromatics.[2]

[3] Laminate films offer

breakthrough times >4 hours,

whereas thin nitrile may fail in

<15 minutes.

Secondary Hand Protection Nitrile (Outer Layer)

Dexterity & Grip: Laminate

gloves are slippery and ill-

fitting.[2][3] Wearing nitrile over

laminate secures the fit and

protects the inner glove from

physical tears.

Respiratory Protection
P100 / N100 Particulate

Respirator

Aerosol Defense: While vapor

pressure is low, static dust or

aerosols generated during

weighing/transfer are

significant risks.[2][3] If heating

>40°C, add an Organic Vapor

(OV) cartridge.

Body Protection Tyvek® Lab Coat / Coverall

Particulate/Splash Barrier:

Cotton lab coats absorb

lipophilic toxins, becoming a

secondary source of exposure.

[2][3] Tyvek repels them.

Eye Protection Chemical Splash Goggles

Mucosal Defense: Safety

glasses are insufficient against

viscous splashes.[2][3]

Goggles seal the orbital area.

PPE Selection Logic Diagram
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Start: Handling Arochlor 5432

Physical State / Operation?

Solid/Resin at Ambient Temp Liquid / Solubilized / Heated

Gloves: Double Nitrile
(Acceptable for brief contact)

Resp: N95/P100 Mask
(If dust risk) Body: Tyvek Lab Coat + Goggles Gloves: Laminate Liner + Nitrile Outer

(MANDATORY)
Resp: Half-Face w/ OV/P100 Cartridges

(If Vapors/Aerosols)

Click to download full resolution via product page

Figure 1: Decision logic for selecting PPE based on the physical state of the PCT. Note the

escalation to laminate gloves when the substance is in liquid form or solvated.

Operational Workflow: Handling & Solubilization
Arochlor 5432 is often a sticky, viscous resin. Standard weighing techniques can lead to

contamination of balances and spatulas.

Step 1: Preparation (The "Clean Zone")
Surface Prep: Cover the balance area with an impervious bench liner (plastic-backed

absorbent paper). Tape it down.

Tools: Use disposable glass Pasteur pipettes (if liquid) or disposable wooden/plastic spatulas

(if resin). Avoid reusable metal spatulas to eliminate cross-contamination during washing.

Solvent Selection: PCTs are insoluble in water. Use Isooctane or Hexane for solubilization.

Note: These solvents degrade nitrile; this reinforces the need for Laminate gloves.

Step 2: The "Double-Weighing" Technique
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To prevent balance contamination:

Tare a glass scintillation vial with its cap ON.

Remove the vial from the balance.

Transfer Arochlor 5432 into the vial inside a fume hood. Never open the stock container on

the balance.

Cap the vial and wipe the exterior with a Kimwipe dampened with isooctane.

Return the vial to the balance to record the mass.

Step 3: Decontamination[4]
Immediate Clean: Any drips must be wiped immediately with hexane/isooctane.

Tool Disposal: All disposable tools (pipettes, spatulas) go directly into a solid hazardous

waste container labeled "TSCA Regulated PCB/PCT Waste."

Waste Management & Disposal (TSCA Compliance)
Disposal of PCTs is strictly regulated.[4][5] They cannot be disposed of in standard chemical

waste streams.

Waste Category Protocol

Liquid Waste

Collect in glass bottles. Label: "Polychlorinated

Terphenyls - TSCA Regulated." Do not mix with

non-halogenated solvents to keep disposal

costs manageable.

Solid Waste

Gloves, pipettes, bench liners, and Tyvek

sleeves must go into a dedicated bucket/drum.

[2][3]

Destruction

Must be sent to a TSCA-permitted incinerator

capable of reaching 1200°C with 99.9999%

destruction efficiency.[2][3]
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Operational Lifecycle Diagram

Critical Control Points

1. Receipt & Storage
(Cool, Dry, Secondary Containment)

2. PPE Donning
(Laminate + Nitrile)

3. Handling/Weighing
(Fume Hood, Double-Weigh Tech)

4. Decontamination
(Hexane Wipe-down)

5. TSCA Disposal
(Incineration Only)

Click to download full resolution via product page

Figure 2: Cradle-to-grave workflow for Arochlor 5432, emphasizing the critical control points

where exposure risk is highest.

Emergency Response
Skin Contact: Do not scrub vigorously (this increases blood flow and absorption). Blot away

resin with a dry cloth, then wash gently with soap and copious water for 15 minutes.

Spill (<100mL): Evacuate immediate area. Don full PPE (including respirator).[5] Cover with

sand or vermiculite. Do not use combustible materials (sawdust).[5]

Fire: PCTs are non-flammable but emit toxic HCl and chlorinated vapors in a fire. Firefighters

must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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